![molecular formula C7H9FN2O B3093772 2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol CAS No. 1249000-44-9](/img/structure/B3093772.png)
2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol
Overview
Description
“2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol” is a chemical compound . It is related to 5-Amino-2-fluoropyridine , which is a fluorinated building block .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as “2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol”, is a topic of interest in the field of medicinal chemistry . The Baltz-Schiemann reaction has been applied for the synthesis of 2-amino-5-fluoropyridine, which is a starting material for synthesis pyridothiadiazene 1,1-dioxides .Scientific Research Applications
Synthesis of Fluorinated Pyridines
Fluorinated pyridines, such as 2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol, are of great interest due to their unique physical, chemical, and biological properties . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .
Local Radiotherapy of Cancer
Methods for synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds are also presented . This suggests that 2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol could potentially be used in the development of new cancer treatments.
Fungicidal Activity
Pyrimidinamine derivatives, which can be synthesized using 2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol, have shown excellent fungicidal activity . These compounds could be used in the development of new fungicides.
Development of New Agrochemicals
The introduction of fluorine atoms into lead structures has been found to be a useful chemical modification in the search for new agricultural products with improved physical, biological, and environmental properties . Therefore, 2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol could be used in the development of new agrochemicals.
Synthesis of Benzamide Scaffolds
2-Chloro-5-(5-fluoropyrimidin-2-yl)benzoic acid, an intermediate, which can be synthesized from 2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol, is used in the synthesis of benzamide scaffolds as potent antagonists against P2X7 receptors .
Scientific Research and Development
2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol can be used in scientific research and development, particularly in the manufacture of substances . This compound could be used as a starting material or intermediate in the synthesis of a variety of other compounds.
properties
IUPAC Name |
2-[(5-fluoropyridin-2-yl)amino]ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9FN2O/c8-6-1-2-7(10-5-6)9-3-4-11/h1-2,5,11H,3-4H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYQKGFDLKRSAOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1F)NCCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(5-Fluoropyridin-2-yl)amino]ethan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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